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Introduction
Zinc gluconate, the zinc salt of gluconic acid, is a widely utilized compound in the

pharmaceutical, nutraceutical, and cosmetic industries. Its popularity stems from its excellent

bioavailability and favorable safety profile, making it a preferred choice for zinc

supplementation and various therapeutic applications.[1][2] This technical guide provides an in-

depth overview of the core physicochemical properties of zinc gluconate, supported by

experimental methodologies and visual representations of its biological context and analytical

workflows.

Physicochemical Properties
Zinc gluconate is an ionic compound composed of a zinc(II) cation and two gluconate anions.

[2] It typically presents as a white to off-white crystalline or granular powder.[3][4] The

compound is generally odorless with a slightly astringent taste.[4]

Table 1: General Physicochemical Properties of Zinc
Gluconate
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Property Value References

Molecular Formula C₁₂H₂₂O₁₄Zn [1]

Molecular Weight 455.68 g/mol (anhydrous) [1]

509.73 g/mol (trihydrate) [3]

Appearance
White to off-white crystalline or

granular powder
[3][4]

Odor Odorless [4]

Taste Slightly astringent [4]

Melting Point 172-175 °C [2][3]

pKa (Strongest Acidic) 3.39 [5]

Solubility Profile
Zinc gluconate exhibits high solubility in water, a key property contributing to its excellent

bioavailability. Its solubility is influenced by temperature and pH. It is practically insoluble in

most organic solvents.

Table 2: Solubility of Zinc Gluconate
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Solvent Solubility Temperature (°C) References

Water ~19.3 g/100 mL 20 [3]

55-65 g/100 mL 25 [6]

Ethanol
Insoluble/Practically

Insoluble
Ambient [3]

Methanol ~10-15 g/100 mL 25 [6]

Chloroform Insoluble Ambient [3]

Ether Insoluble Ambient [3]

Acetone <0.1 g/100 mL Ambient [6]

DMF ~3-5 g/100 mL Ambient [6]

Stability
The stability of zinc gluconate is a critical factor in its formulation and storage. It is relatively

stable under neutral to acidic conditions but exhibits poor stability in alkaline environments.

pH Stability: Zinc gluconate solutions are most stable within a pH range of 4 to 7. In alkaline

conditions (pH > 8), the formation of zinc hydroxide precipitate can occur, reducing its

effectiveness.[3][6]

Thermal Stability: At room temperature, zinc gluconate demonstrates good thermal stability.

However, decomposition may occur at temperatures above 200°C, leading to the loss of

crystal water and potential formation of zinc oxide, carbon dioxide, and water.[3]

Photostability: Zinc gluconate has some sensitivity to light and should be stored in dark

conditions to prevent photochemical reactions that could alter its structure and properties.[3]

Hygroscopicity: Zinc gluconate is known to be hygroscopic and should be stored in well-

closed containers to protect it from atmospheric moisture.[7]

Crystal Structure
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While detailed crystallographic data with unit cell parameters are not readily available in the

public domain, X-ray diffraction (XRD) studies have been conducted. These studies confirm the

crystalline nature of zinc gluconate hydrate. The precursor in some synthesis methods may be

amorphous, but the final product exhibits a crystalline structure.

Biological Context: Zinc Signaling in the Immune
System
Zinc gluconate serves as a source of zinc ions (Zn²⁺), which are crucial for a vast array of

biological processes, including immune function. Zinc ions act as signaling molecules,

modulating intracellular pathways in both innate and adaptive immune cells.[8][9] The

homeostasis of intracellular zinc is tightly regulated by zinc transporters (ZIP and ZnT families)

and metallothioneins.[8][10]

A simplified representation of the role of zinc in T-cell receptor (TCR) signaling is depicted

below. Upon TCR activation, there is an influx of zinc into the T-cell, which is essential for the

proper propagation of the downstream signaling cascade that leads to T-cell activation and

cytokine production.[8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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